Cas no 2549056-04-2 (3-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile)

• Product Name: 3-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• CAS No: 2549056-04-2
• MF: C₁₇H₂₀N₈
• MW: 336.39430141449
• CID: 5313678
• PubChem ID: 154830472
• Update Time: 2025-08-05

3-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-[2-(1-Pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]-2-pyrazinecarbonitrile
• 3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• AKOS040709300
• 2549056-04-2
• F6619-5018
• 3-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

• Inchi： 1S/C17H20N8/c18-13-14-16(20-6-5-19-14)24-11-9-23(10-12-24)15-3-4-21-17(22-15)25-7-1-2-8-25/h3-6H,1-2,7-12H2
• InChI Key： ZCCSVCGFVBKYHV-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(=N2)N2CCN(C3C(C#N)=NC=CN=3)CC2)CCCC1

Computed Properties

• Exact Mass: 336.18109267g/mol
• Monoisotopic Mass: 336.18109267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.1±65.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 3-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

3-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile: A Comprehensive Overview

The compound with CAS No 2549056-04-2, known as 3-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrazine ring, a piperazine moiety, and a pyrrolidine group, all interconnected in a manner that imparts it with remarkable chemical and biological properties.

Chemical Structure and Synthesis

The molecule's structure is defined by the presence of a pyrazine ring at its core, which is substituted at the 3-position with a piperazine group. This piperazine group is further substituted at its 4-position with a pyrimidine ring that bears a pyrrolidine substituent at the 2-position. The synthesis of this compound involves a series of carefully orchestrated reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels in the preparation of this compound.

Biological Activity and Applications

Research into the biological activity of CAS No 2549056-04-2 has revealed promising results in various pharmacological studies. The compound has demonstrated potent inhibitory effects on several key enzymes and receptors, making it a valuable lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that this compound exhibits significant anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent.

Moreover, the compound's ability to modulate ion channels and G-protein coupled receptors (GPCRs) has opened new avenues for its application in the treatment of cardiovascular diseases and central nervous system disorders. Preclinical studies have also highlighted its favorable pharmacokinetic profile, with good absorption and moderate clearance rates observed in animal models.

Recent Research Findings

In recent years, there has been a surge in research activities focused on CAS No 2549056-04-2. Scientists have employed advanced techniques such as X-ray crystallography and molecular docking studies to elucidate the compound's binding modes with target proteins. These studies have provided valuable insights into the structural determinants of its bioactivity, paving the way for the rational design of more potent analogs.

A groundbreaking study published in 2023 reported the discovery of a novel synthetic pathway for this compound, which significantly reduces the number of reaction steps compared to traditional methods. This innovation not only enhances the scalability of production but also lowers the overall cost associated with manufacturing CAS No 2549056-04-2.

Future Prospects

Looking ahead, CAS No 2549056-04_ is poised to play a pivotal role in the development of next-generation therapeutics. Its unique combination of structural features and biological activities makes it an attractive candidate for further exploration in clinical settings. Researchers are currently investigating its efficacy in treating rare genetic disorders and infectious diseases caused by emerging pathogens.

In conclusion, CAS No 2549056_ stands as a testament to the ingenuity and dedication of chemists and pharmacologists worldwide. With ongoing research uncovering new dimensions of its potential, this compound continues to be at the forefront of scientific innovation.